Cas no 4910-46-7 (Ac-β-Asp-Glu-OH)

• Product Name: Ac-β-Asp-Glu-OH
• CAS No: 4910-46-7
• MF: C₁₁H₁₆N₂O₈
• MW: 304.253343582153
• MDL: MFCD00133559
• CID: 329708
• PubChem ID: 210320
• Update Time: 2025-04-19

Ac-β-Asp-Glu-OH Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid,N-acetyl-L-b-aspartyl-
• Ac-Asp(Glu-OH)-OH
• N-Acetyl-β-Asp-Glu
• SPAGLUMIC ACID
• Spaglumic acid,N-Acetyl-L-aspartyl-L-glutamicacid
• N-Acetyl-beta-Asp-Glu
• β-Spaglumic acid
• MFCD00133559
• (3S,7S)-9-Oxo-4,8-diazadecan-1,3,7-tricarbonsaeure
• Tox21_110545
• AKOS040747280
• Spaglumic acid [INN]
• Acidum spagluminicum
• CHEMBL2105616
• -NAAG;-N-Acetylaspartylglutamic acid
• NCGC00186621-01
• NS00099089
• beta-NAAG
• N-Acetyl-b-Asp-Glu
• SCHEMBL1573913
• Acido aspaglumico
• SPAGLUMIC ACID [WHO-DD]
• N-(N-Acetyl-L-beta-aspartyl)-L-glutamic acid
• N-Acetyl-??-Asp-Glu
• Spaglumic acid (INN)
• -Spaglumic Acid
• DTXCID8025385
• 4910-46-7
• HY-130553
• NSC-758468
• UNII-X81L78B3RB
• SPAGLUMIC ACID [MART.]
• CHEBI:135289
• DB08835
• Ac-beta-Asp-Glu-OH
• N-(N-Acetyl-L-beta-aspartyl)-L-glutaminsaeure
• Acide spaglumique
• L-GLUTAMIC ACID, N-(N-ACETYL-L-.BETA.-ASPARTYL)-
• Q20817261
• DTXSID0045385
• NSC 758468
• D07374
• (S)-2-((S)-3-acetamido-3-carboxypropanamido)pentanedioic acid
• CS-0109089
• (2S)-2-[[(3S)-3-acetamido-3-carboxypropanoyl]amino]pentanedioic acid
• L-Glutamic acid, N-(N-acetyl-L-beta-aspartyl)-
• X81L78B3RB
• N-Acetyl-L-beta-aspartyl-L-glutamic acid
• DA-70472
• TS-08445
• ((S)-3-Acetamido-3-carboxypropanoyl)-L-glutamic acid
• Ac-β-Asp-Glu-OH

• MDL： MFCD00133559
• Inchi： 1S/C11H16N2O8/c1-5(14)12-7(11(20)21)4-8(15)13-6(10(18)19)2-3-9(16)17/h6-7H,2-4H2,1H3,(H,12,14)(H,13,15)(H,16,17)(H,18,19)(H,20,21)/t6-,7-/m0/s1
• InChI Key： GUCKKCMJTSNWCU-BQBZGAKWSA-N
• SMILES： O=C(C[C@@H](C(=O)O)NC(C)=O)N[C@H](C(=O)O)CCC(=O)O

Computed Properties

• Exact Mass: 304.09100
• Monoisotopic Mass: 304.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 170A^2
• XLogP3: -2.1

Experimental Properties

• Density: 1.472
• Boiling Point: 769.5°Cat760mmHg
• Flash Point: 419.1°C
• PSA: 170.10000
• LogP: -0.81820

Ac-β-Asp-Glu-OH Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：−20°C